o-Methyl-n-(2-methyl-benzyl)-hydroxylamine

• Molecular Formula: C9H13NO
• Molecular Weight: 151.21 g/mol
• IUPAC Name: N-methoxy-1-(2-methylphenyl)methanamine
• InChI: InChI=1S/C9H13NO/c1-8-5-3-4-6-9(8)7-10-11-2/h3-6,10H,7H2,1-2H3
• InChI Key: VLJGYFQPRGNGOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CNOC

Description

O-Methyl-n-(2-methyl-benzyl)-hydroxylamine is a useful research compound. Its molecular formula is C9H13NO and its molecular weight is 151.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Reduction of 2-methylbenzaldehyde O-methyloxime with sodium cyanoborohydride as described in the preparation of compound 3-B gave the title hydroxylamine as a clear oil (83% yield). 1HNMR 400 MHz (CDCl3) δ (ppm): 2.42 (3H, s, CH3), 3.55 (3H, s, OCH3), 4.11 (2H, s, NCH2), 5.64 (1H, s, NH), 7.19-7.32 (4H, m, aromatics). The hydrochloride salt was obtained as a white solid: mp 148-150° C. Anal. calcd. for C9H13NO—HCl: C, 57.60; H, 7.51; N, 7.46. Found: C, 57.59; H, 7.69; N, 7.52.

Synthesis routes and methods II

Procedure details

Reduction of 2-methylbenzaldehyde O-methyloxime with sodium cyanoborohydride as described in the preparation of Compound 44-B gave the title hydroxylamine as a clear oil (83% yield). 1HNMR 400 MHz (CDCl3) δ (ppm): 2.42 (3H, s, CH3), 3.55 (3H, s, OCH3), 4.11 (2H, s, NCH2), 5.64 (1H, s, NH), 7.19–7.32 (4H, m, aromatics). The hydrochloride salt was obtained as a white solid: mp 148–150° C. Anal. calcd. for C9H13NO—HCl: C, 57.60; H, 7.51; N, 7.46. Found: C, 57.59; H, 7.69; N, 7.52.